Cas no 61809-07-2 (6-Benzothiazolecarboxylic acid, 2-amino-5-hydroxy-, propyl ester)

• Product name: 6-Benzothiazolecarboxylic acid, 2-amino-5-hydroxy-, propyl ester
• CAS No: 61809-07-2
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• CID: 1629825

6-Benzothiazolecarboxylic acid, 2-amino-5-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylic acid, 2-amino-5-hydroxy-, propyl ester

• Inchi： 1S/C11H12N2O3S/c1-2-3-16-10(15)6-4-9-7(5-8(6)14)13-11(12)17-9/h4-5,14H,2-3H2,1H3,(H2,12,13)
• InChI Key： HEJNRRPZMWZDAY-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCCC)=O)=C(O)C=C2N=C1N

Computed Properties

• Exact Mass: 252.05696

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 421.3±48.0 °C(Predicted)
• PSA: 85.44
• pka: 7.45±0.40(Predicted)